Cas no 118013-48-2 ((2S,4S)-2,4-Dimethylpiperidine hydrochloride)

• Product Name: (2S,4S)-2,4-Dimethylpiperidine hydrochloride
• CAS No: 118013-48-2
• MF: C₇H₁₆ClN
• MW: 149.661641120911
• CID: 5691284
• PubChem ID: 13239015
• Update Time: 2025-07-22

(2S,4S)-2,4-Dimethylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-2,4-Dimethylpiperidine hydrochloride
• EN300-190271
• cis-2,4-Dimethylpiperidine hydrochloride
• 118013-48-2
• AKOS026743408
• (2S,4S)-2,4-Dimethylpiperidinehydrochloride
• (2S,4S)-2,4-dimethylpiperidine;hydrochloride

• Inchi： 1S/C7H15N.ClH/c1-6-3-4-8-7(2)5-6;/h6-8H,3-5H2,1-2H3;1H/t6-,7-;/m0./s1
• InChI Key： ZNWYEICTMCDWMH-LEUCUCNGSA-N
• SMILES： Cl.N1CC[C@H](C)C[C@@H]1C

Computed Properties

• Exact Mass: 149.0971272g/mol
• Monoisotopic Mass: 149.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 70.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on (2S,4S)-2,4-Dimethylpiperidine hydrochloride

Introduction to (2S,4S)-2,4-Dimethylpiperidine Hydrochloride (CAS No. 118013-48-2)

(2S,4S)-2,4-Dimethylpiperidine hydrochloride, with the CAS number 118013-48-2, is a significant compound in the field of pharmaceutical chemistry and has garnered considerable attention due to its unique structural and functional properties. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their role in drug development. The stereochemistry of this molecule, specifically the (2S,4S) configuration, plays a crucial role in its biological activity and interaction with target enzymes and receptors.

The< strong>2,4-Dimethylpiperidine hydrochloride moiety introduces methyl groups at the 2nd and 4th positions of the piperidine ring, which influences its solubility, stability, and metabolic pathways. The hydrochloride salt form enhances its solubility in water, making it more suitable for various pharmaceutical applications. This compound has been extensively studied for its potential as an intermediate in the synthesis of more complex molecules and as a building block in the development of novel therapeutic agents.

In recent years, there has been a surge in research focusing on the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemistry of (2S,4S)-2,4-Dimethylpiperidine hydrochloride makes it an attractive candidate for such studies. Researchers have been exploring its utility in the synthesis of enantiomerically pure drugs that target specific biological pathways with high selectivity.

One of the most promising areas of research involving (2S,4S)-2,4-Dimethylpiperidine hydrochloride is its application in the treatment of neurological disorders. Piperidine derivatives have shown potential in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The specific stereochemistry of this compound may enhance its ability to interact with these systems without causing off-target effects. Several preclinical studies have demonstrated its potential as a precursor for drugs that could be used to treat conditions such as depression, anxiety, and Parkinson's disease.

The< strong>CAS No. 118013-48-2 identification ensures that researchers can reliably source and utilize this compound for their experiments. The CAS registry number is a critical tool in chemical research, providing a unique identifier for each chemical substance. This helps in maintaining consistency across different studies and facilitates the sharing of data between researchers worldwide.

Another area where (2S,4S)-2,4-Dimethylpiperidine hydrochloride has shown promise is in the field of antiviral drug development. The structural features of this compound make it a versatile scaffold for designing molecules that can inhibit viral replication. Recent studies have indicated that piperidine derivatives can interfere with key viral enzymes and proteins, thereby reducing viral load in infected individuals. The stereochemical purity of (2S,4S)-2,4-Dimethylpiperidine hydrochloride is particularly important in this context, as it ensures that the final drug product is both effective and safe.

The synthesis of (2S,4S)-2,4-Dimethylpiperidine hydrochloride involves multi-step organic reactions that require careful optimization to achieve high yields and enantiomeric purity. Advanced synthetic techniques such as asymmetric catalysis and chiral resolution have been employed to produce this compound with the desired stereochemistry. These methods not only improve the efficiency of production but also reduce costs associated with downstream purification processes.

In conclusion, (2S,4S)-2,4-Dimethylpiperidine hydrochloride is a valuable compound with significant potential in pharmaceutical research and development. Its unique stereochemistry and structural features make it an excellent candidate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation drugs.